dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate

• Molecular Formula: C15H15N3O5
• Molecular Weight: 317.3 g/mol
• IUPAC Name: dimethyl 2-[(2-methylpyrazole-3-carbonyl)amino]benzene-1,4-dicarboxylate
• InChI: InChI=1S/C15H15N3O5/c1-18-12(6-7-16-18)13(19)17-11-8-9(14(20)22-2)4-5-10(11)15(21)23-3/h4-8H,1-3H3,(H,17,19)
• InChI Key: HBGRFHUHGYZCES-UHFFFAOYSA-N
• SMILES: CN1C(=CC=N1)C(=O)NC2=C(C=CC(=C2)C(=O)OC)C(=O)OC

Description

Dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate, also known as DMPT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMPT is a pyrazole derivative that is widely used as a feed additive in animal husbandry to enhance growth performance and improve feed efficiency. However, DMPT has also shown promising results in several other areas of research, including as an anti-inflammatory agent, a plant growth regulator, and a water quality improver.

Scientific Research Applications

Dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate has been extensively studied for its potential applications in various fields of scientific research. In animal husbandry, dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate has been shown to improve growth performance and feed efficiency in various species, including pigs, chickens, and fish. dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate has also been studied as an anti-inflammatory agent, with research suggesting that it may have potential therapeutic applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate has shown promise as a plant growth regulator, with research indicating that it may enhance crop yields and improve plant resistance to environmental stressors. Finally, dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate has been studied as a water quality improver, with research suggesting that it may reduce the levels of harmful microorganisms in aquaculture systems.

Mechanism of Action

The exact mechanism of action of dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate is not fully understood, but research suggests that it may act through a variety of pathways. In animal husbandry, dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate is thought to enhance growth performance and feed efficiency by increasing the secretion of growth hormone and insulin-like growth factor-1. In inflammatory diseases, dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate may act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines and reducing the infiltration of immune cells into inflamed tissues. In plants, dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate may act by regulating the expression of genes involved in plant growth and stress response. Finally, in water quality improvement, dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate may act by inhibiting the growth of harmful microorganisms through various mechanisms, including disrupting their cell membranes and inhibiting their metabolic activity.
Biochemical and Physiological Effects:
dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate has been shown to have various biochemical and physiological effects in different species. In animal husbandry, dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate has been shown to increase feed intake, improve nutrient utilization, and enhance growth performance. In inflammatory diseases, dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate has been shown to reduce inflammation and alleviate symptoms such as pain and swelling. In plants, dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate has been shown to enhance photosynthesis, increase chlorophyll content, and improve plant resistance to environmental stressors. Finally, in water quality improvement, dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate has been shown to reduce the levels of harmful microorganisms, improve water clarity, and enhance the growth and survival of aquatic organisms.

Advantages and Limitations for Lab Experiments

Dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate has several advantages for use in laboratory experiments, including its high purity, stability, and ease of use. dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate is also relatively inexpensive compared to other compounds with similar applications. However, there are also some limitations to the use of dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate in laboratory experiments, including its potential toxicity at high doses and its limited solubility in certain solvents.

Future Directions

There are several potential future directions for research on dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate. In animal husbandry, further studies could be conducted to investigate the optimal dosage and duration of dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate supplementation, as well as its potential effects on animal health and welfare. In inflammatory diseases, further research could be conducted to elucidate the exact mechanisms of action of dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate and to investigate its potential for use in combination with other anti-inflammatory agents. In plants, further studies could be conducted to investigate the potential effects of dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate on different plant species and under different environmental conditions. Finally, in water quality improvement, further research could be conducted to investigate the potential use of dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate in combination with other water treatment methods, as well as its potential effects on non-target aquatic organisms.

Synthesis Methods

Dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate can be synthesized through a multi-step reaction process that involves the condensation of 2-amino-terephthalic acid with 1-methyl-5-pyrazolone in the presence of a suitable solvent and a catalyst. The resulting intermediate product is then treated with dimethyl sulfate to form dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate. The purity of dimethyl 2-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate can be enhanced through various purification techniques, such as recrystallization and column chromatography.